Cas no 62158-76-3 (1,1-Cyclohexanedicarboxylic acid, ethyl methyl ester)
62158-76-3 structure
Product Name:1,1-Cyclohexanedicarboxylic acid, ethyl methyl ester
CAS No:62158-76-3
MF:C11H18O4
MW:214.258224010468
CID:456018
PubChem ID:14175441
Update Time:2025-04-19
1,1-Cyclohexanedicarboxylic acid, ethyl methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Cyclohexanedicarboxylic acid, ethyl methyl ester
- 1-O'-ethyl 1-O-methyl cyclohexane-1,1-dicarboxylate
- 62158-76-3
- DTXSID50556981
- SCHEMBL22698674
- 1-Ethyl 1-methyl cyclohexane-1,1-dicarboxylate
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- Inchi: 1S/C11H18O4/c1-3-15-10(13)11(9(12)14-2)7-5-4-6-8-11/h3-8H2,1-2H3
- InChI Key: MFVPBGCWGUDQIR-UHFFFAOYSA-N
- SMILES: O(CC)C(C1(C(=O)OC)CCCCC1)=O
Computed Properties
- Exact Mass: 214.12054
- Monoisotopic Mass: 214.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,1-Cyclohexanedicarboxylic acid, ethyl methyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
62158-76-3 (1,1-Cyclohexanedicarboxylic acid, ethyl methyl ester) Related Products
- 27132-23-6(Dimethyl diethylmalonate)
- 3779-29-1(1,1-diethyl cyclobutane-1,1-dicarboxylate)
- 7459-46-3(1,1,2-triethyl ethane-1,1,2-tricarboxylate)
- 133-13-1(1,3-diethyl 2-ethylpropanedioate)
- 596-75-8(Diethyl dibutylmalonate)
- 1559-02-0(Diethyl 1,1-cyclopropanedicarboxylate)
- 2094-73-7(1-Adamantylcarboxylic Acid Ethyl Ester)
- 2163-48-6(Diethyl propylmalonate)
- 10203-58-4(Diethyl isobutylmalonate)
- 759-36-4(Diethyl isopropylmalonate)
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